Cas no 88032-09-1 (1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-)

1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl- structure
88032-09-1 structure
Product name:1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-
CAS No:88032-09-1
MF:C20H14ClN3
MW:331.798263072968
CID:647893
PubChem ID:71411328

1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-
    • 5-(2-chlorophenyl)-1,3-diphenyl-1,2,4-triazole
    • DTXSID20830947
    • 5-(2-Chlorophenyl)-1,3-diphenyl-1H-1,2,4-triazole
    • 88032-09-1
    • Inchi: InChI=1S/C20H14ClN3/c21-18-14-8-7-13-17(18)20-22-19(15-9-3-1-4-10-15)23-24(20)16-11-5-2-6-12-16/h1-14H
    • InChI Key: VKQBWDRUTRJOQP-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NN(C(=N2)C3=CC=CC=C3Cl)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 331.0876252g/mol
  • Monoisotopic Mass: 331.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 30.7Ų

Recommend Articles

Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd